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Compound of Interest

Compound Name: Pimethixene Maleate

Cat. No.: B1207551 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction:

Pimethixene Maleate is a versatile thioxanthene derivative recognized for its potent

antihistaminic, antiserotonergic, and anticholinergic properties.[1][2][3] It functions as a multi-

target antagonist, exhibiting high affinity for a broad range of monoamine receptors.[4] Its

activity includes antagonism of serotonin (5-HT) receptors (specifically 5-HT1A, 5-HT2A, 5-

HT2B, and 5-HT2C), histamine H1 receptors, dopamine receptors (D2, D4), and muscarinic

acetylcholine receptors (M1, M2).[2] This wide-ranging activity makes it a compound of

significant interest in research related to allergies, respiratory conditions, and neuronal

signaling pathways.

Due to its hydrophobic nature, Pimethixene Maleate is insoluble in water but shows good

solubility in dimethyl sulfoxide (DMSO). Proper preparation of a concentrated stock solution in

DMSO is a critical first step for ensuring accuracy and reproducibility in various in vitro and in

vivo experimental settings.

This document provides a detailed protocol for the preparation, storage, and handling of

Pimethixene Maleate stock solutions using DMSO as the solvent.
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The following table summarizes the key quantitative data for Pimethixene Maleate.

Property Value Citations

Molecular Formula C₂₃H₂₃NO₄S

Molecular Weight 409.50 g/mol

Appearance White to off-white solid

Solubility in DMSO 82 mg/mL to 100 mg/mL

(approx. 200 mM to 244 mM)

Solubility in Water Insoluble

Solubility in Ethanol ~7 mg/mL

Experimental Protocol: Preparation of a 100 mM
Stock Solution
This protocol describes the preparation of a 100 mM Pimethixene Maleate stock solution in

DMSO. The concentration can be adjusted based on experimental needs and the specific

solubility limit provided by the supplier.

Materials:

Pimethixene Maleate powder (CAS: 13187-06-9)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Procedure:

Pre-analysis and Calculation:

Important: Before opening, bring the Pimethixene Maleate container to room temperature

to prevent moisture condensation.

Calculate the required mass of Pimethixene Maleate using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000

Example for 1 mL of a 100 mM (0.1 M) stock:

Mass (mg) = 0.1 mol/L x 0.001 L x 409.5 g/mol x 1000 = 40.95 mg

Weighing:

Tare the analytical balance with a sterile microcentrifuge tube.

Carefully weigh the calculated amount of Pimethixene Maleate powder (e.g., 40.95 mg)

and add it directly into the tube.

Dissolution:

Add the calculated volume of fresh, anhydrous DMSO to the tube containing the powder

(e.g., 1 mL for a 100 mM solution). It is crucial to use newly opened DMSO, as

hygroscopic (moisture-absorbed) DMSO can significantly decrease the solubility of the

compound.

Tightly cap the tube.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. A

clear solution should be obtained.

If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be

applied to facilitate the process.
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Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile,

light-protected (amber) tubes.

Clearly label each aliquot with the compound name, concentration, date, and solvent.

Aliquoting is critical to prevent degradation from repeated freeze-thaw cycles.

Storage and Stability:

Proper storage is essential to maintain the integrity of the stock solution.

Storage Temperature Recommended Duration Citations

-20°C Up to 1 month

-80°C Up to 1 year

Note: Always store solutions sealed and protected from moisture. For in vivo experiments, it is

often recommended to prepare fresh working solutions from the stock on the day of use.

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the logical flow of the stock solution preparation protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. molnova.com [molnova.com]

3. Pimethixene - Wikipedia [en.wikipedia.org]

4. xcessbio.com [xcessbio.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Pimethixene Maleate Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1207551#how-to-prepare-pimethixene-maleate-
stock-solution-using-dmso]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1207551?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207551?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/pimethixene-maleate.html
https://molnova.com/files/document/DATASHEET/DATASHEET_M33070.pdf
https://en.wikipedia.org/wiki/Pimethixene
https://www.xcessbio.com/products/m16336
https://www.benchchem.com/product/b1207551#how-to-prepare-pimethixene-maleate-stock-solution-using-dmso
https://www.benchchem.com/product/b1207551#how-to-prepare-pimethixene-maleate-stock-solution-using-dmso
https://www.benchchem.com/product/b1207551#how-to-prepare-pimethixene-maleate-stock-solution-using-dmso
https://www.benchchem.com/product/b1207551#how-to-prepare-pimethixene-maleate-stock-solution-using-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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